Cas no 95963-36-3 (1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)
95963-36-3 structure
Product Name:1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
CAS No:95963-36-3
MF:C37H37N5O7
MW:663.718989133835
CID:6949150
Update Time:2025-07-07
1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinone, 1-[2-deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-
- 1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
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- Inchi: 1S/C37H37N5O7/c1-25-21-41(36(45)40-35(25)42-24-38-23-39-42)33-20-31(49-34(44)19-14-26(2)43)32(48-33)22-47-37(27-10-6-4-7-11-27,28-12-8-5-9-13-28)29-15-17-30(46-3)18-16-29/h4-13,15-18,21,23-24,31-33H,14,19-20,22H2,1-3H3/t31-,32+,33+/m0/s1
- InChI Key: KOXQLSLUYFBNIF-WIHCDAFUSA-N
- SMILES: C(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)OC[C@H]1O[C@@H](N2C=C(C(N3N=CN=C3)=NC2=O)C)C[C@@H]1OC(=O)CCC(=O)C
Experimental Properties
- Density: 1.297±0.14 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
- Boiling Point: 824.901±75.00 °C(Press: 760.00 Torr)(predicted)
- pka: 0.932±0.10(predicted)
1-[2-Deoxy-3-O-(1,4-dioxopentyl)-5-O-[(4-methoxyphenyl)diphenylmethyl]-β-D-erythro-pentofuranosyl]-5-methyl-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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